Cas no 106364-97-0 ((4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one)

• Product Name: (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one
• CAS No: 106364-97-0
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• MDL: MFCD02082956
• CID: 4570228
• Update Time: 2025-08-05

(4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-(DIMETHYLAMINO)METHYLIDENE]-3,4-DIHYDRO-1-BENZOTHIEPIN-5(2H)-ONE
• (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one

• MDL： MFCD02082956
• Inchi： 1S/C13H15NOS/c1-14(2)9-10-7-8-16-12-6-4-3-5-11(12)13(10)15/h3-6,9H,7-8H2,1-2H3/b10-9+
• InChI Key： KNAAKLVBOPAKER-MDZDMXLPSA-N
• SMILES： S1C2=CC=CC=C2C(=O)/C(=C/N(C)C)/CC1

Additional information on (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one

(4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one: A Promising Compound in Neuropharmacology and Drug Discovery

(4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of neuropharmacology and drug discovery. The compound, identified by its CAS number 106364-97-0, belongs to the class of benzothiepin derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent for neurological disorders, particularly in the context of neurodegenerative diseases and neuroinflammation. This article provides an in-depth exploration of the chemical structure, pharmacological mechanisms, and recent advancements in the research of this compound.

(4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one exhibits a unique molecular architecture that combines a benzothiepin ring system with a dimethylamino group and a methylidene bridge. The 4E configuration of the double bond contributes to its stereochemical stability and biological activity. The benzothiepin core is a well-known scaffold in medicinal chemistry, often associated with compounds that modulate ion channels and receptor systems. The presence of the dimethylamino group suggests potential interactions with acetylcholine receptors or monoamine transporters, which are critical targets in the treatment of neurological disorders.

Recent research has focused on the pharmacological profile of (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one, particularly its ability to modulate neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at 5-HT1A receptors, which are implicated in the regulation of anxiety and depression. The study also revealed that the compound's 5-one functional group plays a crucial role in its binding affinity to these receptors, suggesting potential applications in the development of antidepressant and anxiolytic agents.

Another significant area of research involves the anti-inflammatory properties of (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one. Inflammatory processes are central to the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2024 preclinical study in the Journal of Neuroinflammation reported that this compound significantly reduces pro-inflammatory cytokine production in microglial cells, which are key players in neuroinflammatory responses. The 4E configuration and the dimethylamino group were found to enhance the compound's ability to inhibit NF-κB signaling, a critical pathway in inflammatory diseases.

Furthermore, the synthetic pathways and chemical modifications of (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one have been extensively explored to optimize its therapeutic potential. A 2023 article in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that allows for the efficient preparation of this compound with high stereochemical purity. This advancement is crucial for the development of drug candidates with consistent biological activity and reduced side effects. The study also highlighted the importance of the methylidene bridge in stabilizing the benzothiepin ring, which is essential for maintaining the compound's structural integrity during biological processes.

The pharmacokinetic properties of (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is critical for its potential clinical application. A 2024 study in Drug Metabolism and Disposition investigated the metabolic stability of the compound in liver microsomes and found that it exhibits moderate metabolic stability, which is favorable for oral administration. The study also identified the primary metabolic pathways involving hydroxylation and glucuronidation, which are important for determining the compound's half-life and efficacy in vivo.

In addition to its neuropharmacological applications, (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one has shown potential in the treatment of chronic pain and neuropathic pain. A 2023 review in Pharmacological Reviews discussed the role of benzothiepin derivatives in modulating nociceptive pathways, and the compound's ability to interact with TRPV1 receptors was highlighted as a key mechanism. This interaction could potentially lead to the development of novel analgesic agents with improved efficacy and reduced side effects compared to existing treatments.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and therapeutic potential of (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. The compound's unique structure and multifaceted biological activities make it a compelling candidate for the development of novel therapeutics targeting a wide range of neurological and inflammatory disorders.

In conclusion, (4E)-4-[(dimethylamino)methylidene]-2,3,4,5-tetrahydro-1-benzothiepin-5-one represents a significant advancement in the field of drug discovery and neuropharmacology. Its complex structure and diverse biological activities have positioned it as a promising candidate for the treatment of various neurological disorders and inflammatory conditions. As research continues to uncover its full potential, this compound may play a pivotal role in the development of next-generation therapeutics with improved efficacy and safety profiles.